Cas no 2356369-17-8 (1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester
• CAS No: 2356369-17-8
• MF: C₁₄H₂₆N₂O₂
• MW: 254.37
• CID: 5307536
• PubChem ID: 164889493
• Update Time: 2025-06-11

1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester
• 2356369-17-8
• PS-19122
• PS-16075
• F89539
• SY323455
• F89073
• 2355133-66-1
• trans-4-(1-Boc-azetidin-3-yl)cyclohexanamine
• tert-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate
• TERT-BUTYL TRANS-3-(4-AMINOCYCLOHEXYL)AZETIDINE-1-CARBOXYLATE
• cis-1-Boc-3-(4-aminocyclohexyl)azetidine
• trans-1-Boc-3-(4-aminocyclohexyl)azetidine
• Rel-tert-butyl 3-((1r,4r)-4-aminocyclohexyl)azetidine-1-carboxylate
• PB48271

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-8-11(9-16)10-4-6-12(15)7-5-10/h10-12H,4-9,15H2,1-3H3/t10-,12-
• InChI Key： RMZULTXPIFDITA-UMSPYCQHSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC([C@@H]2CC[C@@H](N)CC2)C1

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester

1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester (CAS No. 2356369-17-8): A Comprehensive Overview

1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester (CAS No. 2356369-17-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and structural flexibility. The compound's structure includes a trans-4-aminocyclohexyl group and a 1,1-dimethylethyl ester moiety, making it a valuable candidate for various pharmaceutical research and development efforts.

The chemical structure of 1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester is characterized by a four-membered azetidine ring, which is a key feature contributing to its unique properties. The presence of the trans-4-aminocyclohexyl group adds conformational rigidity and specific hydrogen bonding capabilities, while the 1,1-dimethylethyl ester moiety provides enhanced lipophilicity and stability. These structural elements collectively influence the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in the development of azetidine-based compounds for their potential use in treating various diseases. One of the key areas of research has been their application in the treatment of neurological disorders. Studies have shown that compounds with similar structures to 1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester exhibit potent activity against certain neurotransmitter receptors and ion channels, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Beyond neurological applications, 1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester has also shown potential in the field of oncology. Research has demonstrated that this compound can modulate specific signaling pathways involved in cancer cell proliferation and survival. For instance, it has been found to inhibit the activity of certain kinases that are overexpressed in various types of cancer cells. This makes it a valuable tool for developing targeted therapies that can selectively kill cancer cells while minimizing harm to healthy tissues.

The synthesis of 1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester involves several well-established chemical reactions. One common approach is to start with the corresponding azetidine carboxylic acid and then introduce the trans-4-aminocyclohexyl group through a coupling reaction. The final step involves esterification with tert-butanol to form the 1,1-dimethylethyl ester. This synthetic route is highly efficient and can be easily scaled up for large-scale production.

The physical properties of 1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester, such as its solubility and melting point, are crucial for its application in pharmaceutical formulations. It is generally soluble in organic solvents like dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. This property allows for its use in both solid dosage forms and liquid formulations.

In terms of safety and toxicity, preliminary studies have indicated that 1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester exhibits low toxicity at therapeutic concentrations. However, as with any new compound entering clinical trials, thorough safety assessments are essential to ensure its safe use in humans. Preclinical studies have shown that it does not cause significant cytotoxicity or genotoxicity at relevant concentrations.

The future prospects for 1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient synthetic methods to reduce production costs and improve scalability.

In conclusion, 1-Azetidinecarboxylic acid, 3-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester (CAS No. 2356369-17-8) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development in various therapeutic areas. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in the pharmaceutical industry.